Cas no 1805509-83-4 (2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride)

• Product Name: 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride
• CAS No: 1805509-83-4
• MF: C₈H₆BrClF₃N
• MW: 288.492150783539
• CID: 4981876
• Update Time: 2025-10-28

2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H6BrClF3N/c9-6-5(8(11,12)13)2-1-4(3-10)7(6)14/h1-2H,3,14H2
• InChI Key： QUXKXPLAUBIBTN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CCl)C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride

Comprehensive Overview of 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride (CAS No. 1805509-83-4)

2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride (CAS No. 1805509-83-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzyl chloride derivative is characterized by its unique molecular structure, featuring an amino group, a bromo substituent, and a trifluoromethyl group, which collectively enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for "2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride synthesis" or "CAS 1805509-83-4 applications," reflecting its growing relevance in advanced chemical synthesis.

The compound's trifluoromethyl group is particularly noteworthy, as it is a key motif in modern drug design due to its ability to improve metabolic stability and bioavailability. This aligns with the current trend in medicinal chemistry, where "fluorinated compounds in drug discovery" is a hot topic. Additionally, the presence of the bromo substituent makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. Searches for "bromo-substituted benzyl chloride uses" or "trifluoromethyl benzene derivatives" often highlight its importance in these applications.

From a synthetic perspective, 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride is often employed as a building block for the preparation of more complex structures. Its amino group allows for further functionalization, making it a valuable precursor in the development of dyes, ligands, and biologically active molecules. Queries like "benzyl chloride derivatives in organic synthesis" or "CAS 1805509-83-4 reactivity" underscore its role in these processes. Moreover, the compound's stability under various conditions makes it a reliable choice for researchers exploring new synthetic pathways.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of such compounds to minimize environmental impact. Terms like "sustainable synthesis of halogenated compounds" or "eco-friendly benzyl chloride derivatives" are gaining traction, reflecting the industry's shift toward greener practices. 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride can be synthesized using catalytic methods or alternative solvents, aligning with these sustainability goals. This aspect is particularly appealing to researchers looking for "environmentally benign chemical intermediates."

The compound's potential in material science is another area of exploration. Its unique electronic properties, imparted by the trifluoromethyl and bromo groups, make it a candidate for use in organic electronics or advanced polymers. Searches for "halogenated benzene derivatives in materials" or "CAS 1805509-83-4 in polymer science" indicate this emerging application. As the demand for high-performance materials grows, so does the interest in such multifunctional intermediates.

Safety and handling of 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride are also critical considerations. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure safe usage. Queries like "safe handling of benzyl chloride derivatives" or "stability of CAS 1805509-83-4" reflect user concerns in this regard. Manufacturers and suppliers often provide detailed technical data sheets to address these questions, ensuring compliance with industry standards.

In summary, 2-Amino-3-bromo-4-(trifluoromethyl)benzyl chloride (CAS No. 1805509-83-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers and industrial chemists alike. As the scientific community continues to explore its potential, searches for "advanced applications of trifluoromethyl benzene derivatives" or "innovative uses of CAS 1805509-83-4" are likely to increase, further cementing its importance in modern chemistry.